Cas no 1005694-21-2 (4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 1005694-21-2
• MF: C₁₂H₁₃F₃N₄O₂S
• MW: 334.317431211472
• MDL: MFCD04970374
• CID: 3059551
• PubChem ID: 17024578
• Update Time: 2025-04-21

4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• <br>4-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-(ethylsulfonyl)-6-(trifluoromethyl)pyrim idine
• 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine
• 1005694-21-2
• STK312285
• C12H13F3N4O2S
• CS-0299641
• CCG-352475
• BBL038587
• AKOS000311083
• EN300-229838
• 4-(1,3-dimethylpyrazol-4-yl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine
• 4-(1,3-dimethylpyrazol-4-yl)-2-ethylsulfonyl-6-(trifluoromethyl)pyrimidine
• 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(ethylsulfonyl)-6-(trifluoromethyl)pyrimidine

• MDL： MFCD04970374
• Inchi： 1S/C12H13F3N4O2S/c1-4-22(20,21)11-16-9(5-10(17-11)12(13,14)15)8-6-19(3)18-7(8)2/h5-6H,4H2,1-3H3
• InChI Key： AZKCWGSVTNCGGJ-UHFFFAOYSA-N
• SMILES： S(CC)(C1=NC(C(F)(F)F)=CC(C2=CN(C)N=C2C)=N1)(=O)=O

Computed Properties

• Exact Mass: 334.07113133Da
• Monoisotopic Mass: 334.07113133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.1Ų